Cas no 1214369-52-4 (4-Methyl-3-(pyridin-3-yl)pyridin-2-amine)

• Product Name: 4-Methyl-3-(pyridin-3-yl)pyridin-2-amine
• CAS No: 1214369-52-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4909560
• Update Time: 2025-06-29

4-Methyl-3-(pyridin-3-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(pyridin-3-yl)pyridin-2-amine
• 4-Methyl-3-(pyridin-3-yl)pyridin-2-amine

• Inchi： 1S/C11H11N3/c1-8-4-6-14-11(12)10(8)9-3-2-5-13-7-9/h2-7H,1H3,(H2,12,14)
• InChI Key： IBHVIXAOXZMRRW-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1N)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8

Additional information on 4-Methyl-3-(pyridin-3-yl)pyridin-2-amine

4-Methyl-3-(pyridin-3-yl)pyridin-2-amine: A Comprehensive Overview

The compound 4-Methyl-3-(pyridin-3-yl)pyridin-2-amine, identified by the CAS number 1214369524, is a significant molecule in the field of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

Structural Insights

The molecular structure of 4-Methyl-3-(pyridin-3-yl)pyridin-2-amine consists of a pyridine ring system with substituents at specific positions. The presence of a methyl group at position 4 and a pyridinyl group at position 3 introduces steric and electronic effects that influence its reactivity and biological activity. The amino group at position 2 adds to the compound's versatility, enabling it to participate in various chemical reactions, including nucleophilic substitutions and hydrogen bonding interactions.

Synthesis and Characterization

The synthesis of this compound involves multi-step reactions, often employing palladium-catalyzed coupling reactions or traditional nucleophilic aromatic substitution methods. Recent studies have optimized these protocols to achieve higher yields and better purity. Advanced characterization techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, have been instrumental in confirming the compound's structure and purity.

Biological Activity

4-Methyl-3-(pyridin-3-yl)pyridin-2-amino's biological activity has been a focal point of recent research. Preclinical studies suggest that it exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, it has shown potential as an inhibitor of kinases involved in cancer progression. Additionally, its ability to modulate cellular signaling pathways highlights its role in therapeutic interventions for neurodegenerative diseases.

Applications in Drug Discovery

The compound's unique properties make it a valuable tool in drug discovery pipelines. Its ability to target specific receptors or enzymes with high affinity positions it as a lead compound for developing novel therapeutics. Recent advancements in high-throughput screening techniques have further accelerated its evaluation for various therapeutic applications.

Environmental Impact and Safety

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the ecotoxicology of 4-Methyl... indicate that it has low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, the compound CAS No 1214369524 represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Ongoing research continues to unlock its full potential while ensuring safety and sustainability.